Cas no 343864-89-1 (null)

• Product Name: null
• CAS No: 343864-89-1
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 919071
• PubChem ID: 85444063
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• DB-280900
• 343864-89-1
• 2,5,8-CYCLONONATRIEN-1-ONE, 3-METHYL-

• Inchi： 1S/C10H12O/c1-9-6-4-2-3-5-7-10(11)8-9/h2,4-5,7-8H,3,6H2,1H3
• InChI Key： YEMWBLZEACIMTI-UHFFFAOYSA-N
• SMILES： O=C1C=CCC=CCC(C)=C1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų